1,3-Dihydroxy-8-decen-5-one

• CAS No.: 86918-62-9
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol
• IUPAC Name: (E,3S)-1,3-dihydroxydec-8-en-5-one
• InChI: InChI=1S/C10H18O3/c1-2-3-4-5-9(12)8-10(13)6-7-11/h2-3,10-11,13H,4-8H2,1H3/b3-2+/t10-/m0/s1
• InChI Key: SHHVNLZCXWAKNG-PBKGFPTLSA-N
• SMILES: CC=CCCC(=O)CC(CCO)O
• Isomeric SMILES: C/C=C/CCC(=O)C[C@H](CCO)O
• Synonyms: 1,3-dihydroxy-8-decen-5-one; IC 201; IC-201; IC201

Description

1,3-Dihydroxy-8-decen-5-one (IC201), with the systematic name (3S,8E)-1,3-dihydroxy-8-decen-5-one, is a low-molecular-weight secondary metabolite first isolated from Streptomyces fimbriatus (strain Tu 2335) . Structurally, it features a 10-carbon chain with hydroxyl groups at positions 1 and 3, a ketone at position 5, and an E-configured double bond between C8 and C9 (Fig. 1). The compound exists in equilibrium between its keto form (predominant) and two hemiacetal tautomers (2a and 2b) . Despite its lack of antimicrobial activity against bacteria, yeasts, and fungi, IC201 exhibits notable immunomodulatory properties, including macrophage stimulation and in vivo immunostimulatory effects .

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Streptazolin

Streptazolin’s conjugated diene system is critical for its bioactivity, as hydrogenation of this moiety abolishes its immune-modulating effects . In contrast, IC201’s activity is attributed to its hydroxyl-ketone framework and stereochemistry. For example:

• Functional Groups : Streptazolin relies on a reactive diene, while IC201 depends on hydroxyl and ketone groups.
• Bioactivity : Both compounds stimulate macrophages, but IC201 lacks streptazolin’s cytotoxicity .

(25R)-3β,26-Dihydroxy-5α-cholest-8(14)-en-15-one

This sterol derivative (Fig. 2) shares hydroxyl and ketone moieties with IC201 but differs in its fused-ring steroid backbone. Key distinctions include:

• Structure : The cholestane skeleton provides rigidity, whereas IC201 has a flexible aliphatic chain.
• Biological Role: The sterol compound inhibits 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase and cholesterol esterification in microsomes, unlike IC201’s immunomodulatory focus .
• Synthesis : The sterol derivative is synthesized from diosgenin via allylic bromination and oxidation, whereas IC201 is microbially derived .

Other Microbial Hydroxyketones

Compounds like 15-Acetoxy-12,13-epoxy-3,7-dihydroxy-9-trichothecen-8-one (from ) share hydroxyl and ketone groups but diverge in bioactivity. Trichothecenes are mycotoxins with immunosuppressive effects, contrasting IC201’s stimulatory role .

Comparative Data Table

Compound	Structure	Source	Key Functional Groups	Bioactivity
1,3-Dihydroxy-8-decen-5-one	Linear aliphatic chain	Streptomyces fimbriatus	1,3-diol; 5-ketone; C8-C9 E	Macrophage stimulation; immunomodulation
Streptazolin	Cyclic conjugated diene	Microbial metabolites	Diene; lactam	Immunostimulation (diene-dependent)
(25R)-3β,26-Dihydroxy-5α-cholest-8(14)-en-15-one	Steroid backbone	Synthetic/sterol pathway	3β,26-diol; 15-ketone	HMG-CoA reductase inhibition
15-Acetoxy-trichothecene	Epoxytrichothecene skeleton	Fungal metabolites	Epoxide; 15-acetoxy; 8-ketone	Immunosuppression; cytotoxicity

Research Findings and Mechanistic Insights

• Sterol Analogues : The cholestane derivative’s hypocholesterolemic activity stems from HMG-CoA reductase suppression, a mechanism absent in IC201 .
• Synthetic Challenges : IC201’s microbial production contrasts with the multi-step synthesis of sterol derivatives, highlighting its advantage as a natural product .